2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide

• IUPAC Name: 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide
• InChI: InChI=1S/C29H35NO5/c1-4-33-25-16-10-23(11-17-25)29(32,24-12-18-26(19-13-24)34-5-2)28(31)30-20-6-7-21-35-27-14-8-22(3)9-15-27/h8-19,32H,4-7,20-21H2,1-3H3,(H,30,31)
• InChI Key: HSNXVPFTYRUOTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)OCC)(C(=O)NCCCCOC3=CC=C(C=C3)C)O
• Molecular Formula: C29H35NO5
• Molecular Weight: 477.6 g/mol

Description

2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide is an organic compound that belongs to the class of acetamides. It is also known as "Bis-PEG1-acetamide" and is commonly used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide is not fully understood. However, it is believed to interact with proteins through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. This interaction results in the immobilization of the protein on the surface, which can then be used for various applications.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide is its ability to immobilize proteins on various surfaces. This allows for the development of biosensors and biocatalysts that can be used for various applications. Additionally, it can be used as a crosslinking agent for hydrogels, which can be used in tissue engineering and drug delivery applications.
One of the limitations of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide is its high cost. Additionally, its use is limited to scientific research applications and is not approved for use in drug development or clinical trials.

Future Directions

There are several future directions for the use of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide. It can be used in the development of biosensors and biocatalysts for various applications, including environmental monitoring, medical diagnostics, and drug development. Additionally, it can be used in tissue engineering and drug delivery applications. Further research is needed to fully understand the mechanism of action and potential applications of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide.

Synthesis Methods

The synthesis of 2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide involves the reaction of 4-ethoxyphenol and 4-methylphenol with 4-bromo-1-butanol in the presence of potassium carbonate. The resulting product is then reacted with acetic anhydride and triethylamine to obtain the final product.

Scientific Research Applications

2,2-bis(4-ethoxyphenyl)-2-hydroxy-N-[4-(4-methylphenoxy)butyl]acetamide is commonly used in scientific research as a ligand for protein purification and immobilization. It has been used to immobilize enzymes, antibodies, and other proteins on various surfaces for biosensing and biocatalytic applications. Additionally, it has been used in drug delivery systems and as a crosslinking agent for hydrogels.